3-(1-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}-5-phenyl-1H-pyrrol-2-yl)propanoic acid

• Molecular Formula: C22H22N2O4
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 3-[1-[2-(2-methoxyanilino)-2-oxoethyl]-5-phenylpyrrol-2-yl]propanoic acid
• InChI: InChI=1S/C22H22N2O4/c1-28-20-10-6-5-9-18(20)23-21(25)15-24-17(12-14-22(26)27)11-13-19(24)16-7-3-2-4-8-16/h2-11,13H,12,14-15H2,1H3,(H,23,25)(H,26,27)
• InChI Key: DZARDFWHLQDPBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2C(=CC=C2C3=CC=CC=C3)CCC(=O)O

Description

3-(1-{[(2-METHOXYPHENYL)CARBAMOYL]METHYL}-5-PHENYL-1H-PYRROL-2-YL)PROPANOIC ACID is an organic compound with a complex structure that includes a pyrrole ring, a phenyl group, and a methoxyphenyl carbamoyl group

Preparation Methods

The synthesis of 3-(1-{[(2-METHOXYPHENYL)CARBAMOYL]METHYL}-5-PHENYL-1H-PYRROL-2-YL)PROPANOIC ACID typically involves multiple steps, including the formation of the pyrrole ring and the introduction of the methoxyphenyl carbamoyl group. The reaction conditions often require specific catalysts and reagents to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve optimization of these synthetic routes to scale up the production while maintaining efficiency and cost-effectiveness.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify